2-(4,5,6,7-tetrahydro-2H-indazol-2-yl)propanoic acid
Overview
Description
The compound “2-(4,5,6,7-tetrahydro-2H-indazol-2-yl)propanoic acid” is a derivative of indazole . Indazole is a heterocyclic aromatic organic compound that has aroused great interest due to its wide variety of biological properties . It has been associated with various biological activities, including anti-inflammatory, antimicrobial, antiHIV, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities .
Synthesis Analysis
The synthesis of indazole derivatives, such as “2-(4,5,6,7-tetrahydro-2H-indazol-2-yl)propanoic acid”, involves complex chemical reactions . For instance, Rosati et al. found that 3-phenyl-2-[4-(trifluoromethyl)phenyl]-4,5,6,7-tetrahydro-2H-indazole possessed high anti-inflammatory activity along with minimum ulcerogenic potential .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4,5,6,7-tetrahydro-2H-indazol-2-yl)propanoic acid involves the condensation of 2-aminobenzylamine with ethyl acetoacetate to form 2-(1-phenylethylidene)indan-1,3-dione, which is then reduced to 2-(1-phenylethyl)indan-1,3-dione. The resulting compound is then reacted with hydrazine hydrate to form 2-(4,5,6,7-tetrahydro-2H-indazol-2-yl)propanoic acid.", "Starting Materials": [ "2-aminobenzylamine", "ethyl acetoacetate", "hydrazine hydrate" ], "Reaction": [ "Condensation of 2-aminobenzylamine with ethyl acetoacetate in the presence of a base to form 2-(1-phenylethylidene)indan-1,3-dione", "Reduction of 2-(1-phenylethylidene)indan-1,3-dione with a reducing agent such as sodium borohydride to form 2-(1-phenylethyl)indan-1,3-dione", "Reaction of 2-(1-phenylethyl)indan-1,3-dione with hydrazine hydrate in the presence of a catalyst to form 2-(4,5,6,7-tetrahydro-2H-indazol-2-yl)propanoic acid" ] } | |
CAS RN |
21516-54-1 |
Product Name |
2-(4,5,6,7-tetrahydro-2H-indazol-2-yl)propanoic acid |
Molecular Formula |
C10H14N2O2 |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethan-1-ol](/img/structure/B6250877.png)